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Compound of Interest

2-(Pyrrolidin-3-yl)propan-2-ol
Compound Name:
hydrochloride

Cat. No.: B1455900

The five-membered, saturated pyrrolidine ring is a privileged scaffold in medicinal chemistry,
forming the core of numerous approved drugs and clinical candidates.[1][2] Its prevalence
stems from several key advantages: the non-planar, sp3-hybridized nature of the ring allows for
a three-dimensional exploration of chemical space, which is crucial for achieving high-affinity
and selective interactions with biological targets.[1][2] The nitrogen atom provides a key site for
hydrogen bonding and a convenient handle for molecular elaboration.

(S)-2-(Pyrrolidin-3-yl)propan-2-ol hydrochloride introduces three specific features that
enhance its utility as a synthetic building block:

» Defined Stereochemistry: The (S)-configuration at the C3 position is critical. Biological
systems are inherently chiral, and the specific spatial orientation of substituents often
dictates the pharmacological activity, efficacy, and safety profile of a drug candidate.[1]

 Tertiary Alcohol Moiety: The propan-2-ol group provides a hydroxyl functional group that can
act as a hydrogen bond donor or acceptor. It also serves as a synthetic handle for further
functionalization, such as etherification or esterification, to modulate properties like solubility
or target engagement.

e The Hydrochloride Salt Form: This form generally enhances the compound's stability and
crystallinity and improves its solubility in aqueous media, which can be advantageous for
certain reaction conditions and for handling and storage.
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This guide serves as a technical resource for effectively synthesizing, characterizing, and
strategically deploying this valuable chiral intermediate in drug discovery programs.

Physicochemical and Structural Data

A precise understanding of a compound's fundamental properties is the bedrock of its
successful application in research and development. The key data for (S)-2-(Pyrrolidin-3-
yl)propan-2-ol hydrochloride are summarized below.

Property Value Source

2-[(3S)-pyrrolidin-3-yl]propan-
IUPAC Name [(3S)-py | yl]prop 3]
2-ol;hydrochloride

CAS Number 1273577-45-9 [3]
Molecular Formula C7H1sNO - HCI [3]
Molecular Weight 165.66 g/mol [3114]
Canonical SMILES CC(C)(O)C1CCNC1.Cl

(R)-enantiomer HCI: 2203403-
Related CAS Numbers 97-6 Racemate (free base): 516171181
351369-41-0

Synthesis and Stereochemical Integrity

The synthesis of enantiomerically pure compounds is a cornerstone of modern pharmaceutical
development. The proposed pathway to (S)-2-(Pyrrolidin-3-yl)propan-2-ol hydrochloride
leverages a commercially available chiral starting material to ensure high stereochemical
fidelity.

Proposed Synthetic Pathway

A logical and efficient synthesis starts from a chiral precursor, such as (S)-1-Boc-3-
hydroxypyrrolidine, to control the stereochemistry at the C3 position from the outset. The Boc
(tert-butoxycarbonyl) group is an ideal choice for protecting the pyrrolidine nitrogen due to its
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stability under a wide range of reaction conditions and its straightforward removal under acidic
conditions.

The overall synthetic workflow is as follows:
e Oxidation: The secondary alcohol of the starting material is oxidized to a ketone.

o Grignard Reaction: A Grignard reagent (e.g., methylmagnesium bromide) is added to the
ketone to form the desired tertiary alcohol. This step creates the 2-hydroxyprop-2-yl side
chain.

o Deprotection and Salt Formation: The Boc protecting group is removed using a strong acid,
typically hydrochloric acid, which concurrently forms the final hydrochloride salt.
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Proposed Synthesis of (S)-2-(Pyrrolidin-3-yl)propan-2-ol HCI

(S)-1-Boc-3-hydroxypyrrolidine
(Chiral Starting Material)

Oxidation (e.g., PCC, Swern)

y

(1-Boc-pyrrolidin-3-one)

Grignard Reaction
(CH3MgBr in THF)

v
((S)-l-Boc-3-(2-hydroxypropan-2-y|)pyrro|idine)

Deprotection & Salt Formation
(HCl in Dioxane/MeOH)

y

(S)-2-(Pyrrolidin-3-yl)propan-2-ol hydrochloride
(Final Product)
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Chiral HPLC Analysis Workflow
1. Method Development
(Screen CSPs & Mobile Phases)

Identify suitable conditions

2. Racemic Standard Analysis

(Confirm separation of (S) and (R) peaks)

Apply optimized method

A4

3. Sample Analysis
(Inject synthesized (S)-enantiomer)

Integrate peak areas

4. Data Interpretation
(Calculate Enantiomeric Excess (e.e.))

v

e.e. (%)=
[Area(S) - Area(R)] / [Area(S) + Area(R)] * 100
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Role in Drug Discovery Cascade

Building Block Library
(S)-2-(Pyrrolidin-3-yl)
propan-2-ol HCI

Incorporation into scaffold Active compounds identified Optimized ADME/potenc

Lead Generation
(Parallel Synthesis)

Lead Optimization
(SAR Studies)

Candidate Selection

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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